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Compound Name:
Lincomycin hydrochloride

monohydrate

Cat. No.: B8070233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Lincomycin for the prevention

and control of Gram-positive bacterial contamination in cell culture. Detailed protocols, data on

its antimicrobial activity, and its mechanism of action are presented to ensure effective

application in a research setting.

Introduction
Lincomycin is a lincosamide antibiotic produced by the bacterium Streptomyces lincolnensis.[1]

[2] It is a valuable tool in cell culture for preventing contamination by susceptible bacteria due

to its targeted activity and generally low cytotoxicity to mammalian cells.[1][3] Lincomycin is

particularly effective against Gram-positive bacteria, a common source of cell culture

contamination.[4][5] It is not effective against Gram-negative bacteria, yeast, or fungi.[3]

Mechanism of Action
Lincomycin inhibits bacterial protein synthesis, leading to a bacteriostatic effect at typical

working concentrations, meaning it stops bacteria from multiplying.[3][6] At higher

concentrations, it can be bactericidal, actively killing the bacteria.[3] The antibiotic specifically

binds to the 23S rRNA component of the 50S subunit of bacterial ribosomes.[4][7][8] This

binding action interferes with the peptidyl transferase center, blocking the exit tunnel for newly

synthesized polypeptide chains and thereby halting protein production.[4][9] This mechanism is
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specific to prokaryotic ribosomes, which explains its selective activity against bacteria with

minimal impact on mammalian cells.[1][3]
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Mechanism of Lincomycin in inhibiting bacterial protein synthesis.

Antimicrobial Spectrum and Efficacy
Lincomycin has a narrow spectrum of activity, primarily targeting Gram-positive bacteria.[4][10]

Its efficacy against common cell culture contaminants is summarized below.

Quantitative Data: Minimum Inhibitory Concentrations
(MICs)
The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism in vitro.[4][11] The following table

summarizes the MIC ranges of Lincomycin for various common bacterial contaminants. It is

important to note that these values can vary depending on the specific strain and testing

conditions.[4][10]
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Bacterial Species Gram Stain
Common
Contaminant

Typical MIC Range
(µg/mL)

Staphylococcus

aureus
Gram-positive Yes 0.2 - 32[3][10]

Staphylococcus

epidermidis
Gram-positive Yes

Susceptible, variable

MIC[3]

Streptococcus

pneumoniae
Gram-positive Less Common 0.05 - 0.4[10]

Streptococcus

pyogenes
Gram-positive Less Common 0.04 - 0.8[10]

Bacillus species Gram-positive Yes
Susceptibility can

vary[3]

Mycoplasma species N/A Yes Susceptible[10]

Escherichia coli Gram-negative Yes Generally resistant[12]

Protocols for Use in Cell Culture
Preparation of Lincomycin Stock Solution
Materials:

Lincomycin hydrochloride powder

Sterile, cell culture grade water or phosphate-buffered saline (PBS)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Protocol:
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In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of

Lincomycin hydrochloride powder.

Dissolve the powder in sterile water or PBS to a recommended stock solution concentration

of 10 mg/mL.[1]

Gently vortex the solution until the powder is completely dissolved.[1]

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile conical

tube.[1]

Aliquot the sterile stock solution into smaller, single-use volumes to prevent repeated freeze-

thaw cycles.[1]

Label the aliquots with the antibiotic name, concentration, and date of preparation.

Store the stock solution at -20°C for long-term storage.[1] The solution is stable for up to 4

days at 37°C and for at least 31 days at 25°C in various intravenous fluids.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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